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Compound of Interest

Compound Name: Ivaltinostat

Cat. No.: B1684661 Get Quote

Introduction

Ivaltinostat (also known as CG-200745) is a potent, orally active pan-histone deacetylase

(HDAC) inhibitor.[1][2] By inhibiting the deacetylation of proteins, including histones H3 and

tubulin, Ivaltinostat plays a critical role in epigenetic regulation.[1][2] Its mechanism of action

involves the induction of p53 accumulation, leading to the transactivation of downstream

targets like p21 and MDM2, ultimately resulting in apoptosis in cancer cells.[1][2] Accurate

preparation of Ivaltinostat stock and working solutions is crucial for obtaining reproducible and

reliable results in cell-based assays. These application notes provide a detailed protocol for the

preparation, storage, and use of Ivaltinostat in a research laboratory setting.

Physicochemical and Biological Data

Properly handling Ivaltinostat begins with understanding its key properties. The data below

has been compiled for the standard form of Ivaltinostat. Note that a formic salt of Ivaltinostat
also exists, which may have different properties, such as enhanced solubility and a different

molecular weight (473.56 g/mol ).[1][3] Researchers should always confirm the specific form of

the compound they are using.
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Property Value

Molecular Formula C₂₄H₃₃N₃O₄

Molecular Weight 427.54 g/mol [2][4][5]

Appearance White to off-white powder

Primary Solvent Dimethyl Sulfoxide (DMSO)[2][6]

In Vitro IC₅₀ Range
0.63 - 1.80 µM for various cholangiocarcinoma

cell lines[1][7]

Effective Concentration Range
0.01 µM to 100 µM in various cancer cell lines

(e.g., prostate, lung)[1][7]

Experimental Protocols
1. Preparation of a 10 mM Ivaltinostat Stock Solution

This protocol describes the preparation of a high-concentration primary stock solution in

DMSO, which can be stored for long-term use.

Materials and Equipment:

Ivaltinostat powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:
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Pre-weighing Preparation: Before opening, bring the vial of Ivaltinostat powder to room

temperature to prevent condensation of moisture.

Weighing Ivaltinostat: Carefully weigh out a precise amount of Ivaltinostat powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.28 mg of Ivaltinostat.

Calculation:

Volume (L) x Molarity (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 427.54 g/mol = 0.0042754 g = 4.28 mg

Dissolution: Add the weighed Ivaltinostat to a sterile tube. Using a calibrated pipette, add

the calculated volume of DMSO (e.g., 1 mL for 4.28 mg) to the tube.

Solubilization: Cap the tube tightly and vortex thoroughly until the powder is completely

dissolved. If necessary, gentle warming (up to 37°C) or brief sonication can aid dissolution.[6]

Visually inspect the solution against a light source to ensure no particulates are present.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in

sterile microcentrifuge tubes or cryogenic vials.[6]

Long-term Storage: Store the aliquots at -80°C for up to one year or at -20°C for up to one

month.[2][7]

Workflow for Ivaltinostat Stock Preparation
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Stock Solution Preparation

Start: Ivaltinostat Powder

Weigh 4.28 mg Ivaltinostat

Add 1 mL DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM Ivaltinostat stock solution.

2. Preparation of Working Solutions for Cell Culture

This protocol details the serial dilution of the primary stock solution into cell culture medium for

treating cells at the desired final concentration.

Materials and Equipment:
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10 mM Ivaltinostat stock solution in DMSO

Complete cell culture medium (appropriate for the cell line)

Sterile microcentrifuge tubes and/or multi-well plates

Pipettes and sterile, filtered pipette tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the 10 mM Ivaltinostat stock solution from the

-80°C freezer and thaw it at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound

in the aqueous culture medium, it is advisable to perform an intermediate dilution in DMSO

or the culture medium.[8] For example, dilute the 10 mM stock 1:10 in culture medium to

create a 1 mM intermediate stock.

Final Dilution: Prepare the final working solution by diluting the intermediate or primary stock

into the complete cell culture medium. For example, to achieve a final concentration of 1 µM

in 10 mL of medium, add 10 µL of the 1 mM intermediate stock.

Calculation (from 1 mM intermediate):

(C1)(V1) = (C2)(V2)

(1000 µM)(V1) = (1 µM)(10,000 µL) -> V1 = 10 µL

Vehicle Control: It is critical to include a vehicle control in all experiments. This control should

contain the same final concentration of DMSO as the treated samples (e.g., if the final

dilution is 1:1000, the DMSO concentration is 0.1%). Most cell lines can tolerate DMSO

concentrations up to 0.5%, but it is best to keep it below 0.1%.[6][8]

Application to Cells: Mix the working solution gently by pipetting or inverting and add it to

your cell culture plates.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72

hours).[1]
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Ivaltinostat's Mechanism of Action
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Caption: Ivaltinostat inhibits HDACs, leading to apoptosis.

Storage and Stability Summary
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Form
Storage
Temperature

Shelf Life Notes

Powder -20°C ~3 years[2]

Keep tightly sealed

and protected from

light.

DMSO Stock -80°C ~1 year[2]

Aliquot to avoid

repeated freeze-thaw

cycles.[6]

DMSO Stock -20°C ~1 month[7]
For shorter-term

storage.

Safety and Handling Precautions

Ivaltinostat is a potent bioactive compound. Handle with care, using appropriate PPE.

Work in a well-ventilated area or a chemical fume hood when handling the powder.

Avoid inhalation of dust and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before use.

Troubleshooting

Precipitation in Media: If the compound precipitates upon dilution into aqueous culture

medium, try performing serial dilutions in DMSO first to a lower concentration before the final

dilution into the medium.[8] Alternatively, brief sonication of the final working solution may

help redissolve the precipitate.[6]

Inconsistent Results: Ensure the stock solution has not undergone multiple freeze-thaw

cycles. Use a fresh aliquot for each experiment. Verify pipette calibration and calculations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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